Cas no 105837-04-5 (Ethyl 7-bromo-2-oxochromene-3-carboxylate)

• Product name: Ethyl 7-bromo-2-oxochromene-3-carboxylate
• CAS No: 105837-04-5
• MF: C₁₂H₉BrO₄
• MW: 297.1015
• MDL: MFCD22373079
• CID: 2873960
• PubChem ID: 91658848

Ethyl 7-bromo-2-oxochromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-oxo-2H-chromene-3-carboxylic acid ethyl ester
• .7-Brom-2-oxo-2H-chromen-3-carbonsaeure-aethylester;
• Ethyl 7-bromo-2-oxochromene-3-carboxylate
• Ethyl 7-bromo-2-oxo-2H-chromene-3-carboxylate
• AKOS026672410
• MFCD22373079
• 105837-04-5
• AS-65233
• CS-0065169
• Ethyl7-bromo-2-oxochromene-3-carboxylate
• A11866
• SCHEMBL21585388

• MDL： MFCD22373079
• Inchi： 1S/C12H9BrO4/c1-2-16-11(14)9-5-7-3-4-8(13)6-10(7)17-12(9)15/h3-6H,2H2,1H3
• InChI Key： PEFCMZDIJKRRHC-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2C([H])=C(C(=O)OC([H])([H])C([H])([H])[H])C(=O)OC=2C=1[H]

Computed Properties

• Exact Mass: 295.96800
• Monoisotopic Mass: 295.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6

Experimental Properties

• PSA: 56.51000
• LogP: 2.73220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives